Cas no 1310316-93-8 (1-(3-tert-butyl-4-hydroxyphenyl)butan-1-one)

• Product Name: 1-(3-tert-butyl-4-hydroxyphenyl)butan-1-one
• CAS No: 1310316-93-8
• MF: C₁₄H₂₀O₂
• MW: 220.307404518127
• CID: 5981264
• PubChem ID: 79017889
• Update Time: 2025-06-22

1-(3-tert-butyl-4-hydroxyphenyl)butan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-tert-butyl-4-hydroxyphenyl)butan-1-one
• EN300-1276931
• 1310316-93-8
• AKOS017552076

• Inchi： 1S/C14H20O2/c1-5-6-12(15)10-7-8-13(16)11(9-10)14(2,3)4/h7-9,16H,5-6H2,1-4H3
• InChI Key： MSXGAVIXIHUKMP-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C(CCC)=O)C=C1C(C)(C)C

Computed Properties

• Exact Mass: 220.146329876g/mol
• Monoisotopic Mass: 220.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(3-tert-butyl-4-hydroxyphenyl)butan-1-one

Comprehensive Overview of 1-(3-tert-butyl-4-hydroxyphenyl)butan-1-one (CAS No. 1310316-93-8)

1-(3-tert-butyl-4-hydroxyphenyl)butan-1-one, with the CAS number 1310316-93-8, is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates, cosmetic formulations, and industrial applications. This compound, characterized by its unique tert-butyl and hydroxyphenyl functional groups, exhibits properties that make it valuable for research and development. Its molecular structure, which includes a butanone backbone, contributes to its versatility in synthetic chemistry.

In recent years, the demand for high-performance chemical additives and antioxidants has surged, driven by advancements in sustainable materials and green chemistry. 1-(3-tert-butyl-4-hydroxyphenyl)butan-1-one is often explored for its potential role in these areas, particularly due to its phenolic antioxidant properties. Researchers are investigating its efficacy in UV stabilization and polymer preservation, aligning with the growing focus on longevity and durability in material science.

The compound's synthesis and purification processes are topics of interest for chemists and manufacturers. Optimizing its production to meet industry standards while minimizing environmental impact is a key challenge. Questions like "How is 1-(3-tert-butyl-4-hydroxyphenyl)butan-1-one synthesized?" or "What are its applications in cosmetics?" are frequently searched, reflecting user curiosity about its practical uses. Its potential as a flavor enhancer or fragrance component also makes it relevant to the food and beverage and perfumery industries.

From a safety and regulatory perspective, 1-(3-tert-butyl-4-hydroxyphenyl)butan-1-one is subject to stringent testing to ensure compliance with global chemical safety guidelines. Its toxicity profile and biodegradability are critical factors for its adoption in consumer products. As the industry shifts toward eco-friendly alternatives, this compound's compatibility with green manufacturing practices is under scrutiny.

In the realm of academic research, 1310316-93-8 is studied for its mechanistic pathways and interactions with other chemicals. Publications often highlight its role in catalysis and organic transformations, making it a staple in laboratory settings. The compound's stability under various conditions is another area of exploration, particularly for applications requiring high-temperature resistance.

For businesses and researchers sourcing 1-(3-tert-butyl-4-hydroxyphenyl)butan-1-one, understanding its market availability and supply chain dynamics is essential. The compound's niche status means that reliable suppliers and technical support are crucial for seamless integration into projects. Searches for "buy CAS 1310316-93-8" or "1-(3-tert-butyl-4-hydroxyphenyl)butan-1-one suppliers" are common, emphasizing the need for accessible information.

Looking ahead, the future of 1-(3-tert-butyl-4-hydroxyphenyl)butan-1-one lies in its adaptability to emerging technologies. Whether in advanced material science, biomedical research, or sustainable industrial processes, its multifunctional nature positions it as a compound of enduring relevance. As innovation continues, its applications are likely to expand, further solidifying its place in the chemical landscape.